Cas no 1203056-19-2 (N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide)

• Product Name: N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide
• CAS No: 1203056-19-2
• MF: C₂₃H₂₂N₆O₂
• MW: 414.459784030914
• CID: 5941122
• PubChem ID: 45502564
• Update Time: 2025-06-10

N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide
• N-[4-[(6-imidazol-1-yl-2-methylpyrimidin-4-yl)amino]phenyl]-2-phenoxypropanamide
• SR-01000923828
• N-(4-((6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl)amino)phenyl)-2-phenoxypropanamide
• AKOS024515470
• 1203056-19-2
• SR-01000923828-1
• F5607-0019
• N-(4-{[6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl]amino}phenyl)-2-phenoxypropanamide

• Inchi： 1S/C23H22N6O2/c1-16(31-20-6-4-3-5-7-20)23(30)28-19-10-8-18(9-11-19)27-21-14-22(26-17(2)25-21)29-13-12-24-15-29/h3-16H,1-2H3,(H,28,30)(H,25,26,27)
• InChI Key： SEPRWSGYNRQVSJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2C=C(N3C=NC=C3)N=C(C)N=2)C=C1)(=O)C(OC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 414.18042397g/mol
• Monoisotopic Mass: 414.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 94Ų

Additional information on N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide

N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide (CAS No. 1203056-19-2): A Comprehensive Overview

N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide (CAS No. 1203056-19-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of pyrimidine and imidazole, two heterocyclic rings that are fundamental in the design of bioactive molecules. The compound's unique structure and properties make it a promising candidate for various therapeutic applications, particularly in the treatment of cancer and other diseases.

The molecular structure of N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide is characterized by the presence of a pyrimidine ring substituted with an imidazole group and a phenyl ring, along with a phenoxypropanamide moiety. This combination of functional groups imparts specific pharmacological properties to the molecule, making it an attractive target for drug development. The pyrimidine and imidazole rings are known for their ability to interact with biological targets such as enzymes and receptors, while the phenoxypropanamide group enhances the compound's solubility and bioavailability.

Recent studies have highlighted the potential of N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. This pathway is crucial for cell survival, proliferation, and resistance to apoptosis, making it an attractive target for therapeutic intervention.

In addition to its antitumor properties, N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases, including arthritis and neurodegenerative disorders. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide may have broad therapeutic applications beyond oncology.

The pharmacokinetic properties of N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide have been extensively studied to optimize its use in clinical settings. Data from animal models indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. Furthermore, the compound has shown low toxicity in preclinical studies, suggesting a favorable safety profile. These characteristics make it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide in human subjects. Early-phase trials have focused on assessing the pharmacokinetics and tolerability of the compound in healthy volunteers and patients with advanced solid tumors. Preliminary results have been encouraging, with no significant adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-(4-{6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-ylamino}phenyl)-2-phenoxypropanamide (CAS No. 1203056-19-2) is a promising compound with diverse therapeutic potential. Its unique molecular structure and pharmacological properties make it an attractive candidate for the development of new treatments for cancer and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in clinical practice.